Cas no 923251-37-0 (N-(4-{(4-bromophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)furan-2-carboxamide)
N-(4-{(4-bromophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)furan-2-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- N-(4-{(4-bromophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)furan-2-carboxamide
- 4-Thiazoleacetamide, N-(4-bromophenyl)-2-[(2-furanylcarbonyl)amino]-
- F2202-1009
- 923251-37-0
- n(4{2[(4bromophenyl)amino]2oxoethyl}1,3thiazol2yl)2furamide
- N-[4-[2-(4-bromoanilino)-2-oxoethyl]-1,3-thiazol-2-yl]furan-2-carboxamide
- AKOS004951775
- N-(4-(2-((4-bromophenyl)amino)-2-oxoethyl)thiazol-2-yl)furan-2-carboxamide
- N-(4-{[(4-bromophenyl)carbamoyl]methyl}-1,3-thiazol-2-yl)furan-2-carboxamide
-
- Inchi: 1S/C16H12BrN3O3S/c17-10-3-5-11(6-4-10)18-14(21)8-12-9-24-16(19-12)20-15(22)13-2-1-7-23-13/h1-7,9H,8H2,(H,18,21)(H,19,20,22)
- InChI Key: UJUSMGIGYTWOQY-UHFFFAOYSA-N
- SMILES: S1C=C(CC(NC2=CC=C(Br)C=C2)=O)N=C1NC(C1=CC=CO1)=O
Computed Properties
- Exact Mass: 404.97828g/mol
- Monoisotopic Mass: 404.97828g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 24
- Rotatable Bond Count: 5
- Complexity: 460
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 113Ų
Experimental Properties
- Density: 1.666±0.06 g/cm3(Predicted)
- pka: 6.43±0.70(Predicted)
N-(4-{(4-bromophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)furan-2-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2202-1009-2μmol |
N-(4-{[(4-bromophenyl)carbamoyl]methyl}-1,3-thiazol-2-yl)furan-2-carboxamide |
923251-37-0 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2202-1009-5μmol |
N-(4-{[(4-bromophenyl)carbamoyl]methyl}-1,3-thiazol-2-yl)furan-2-carboxamide |
923251-37-0 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2202-1009-10μmol |
N-(4-{[(4-bromophenyl)carbamoyl]methyl}-1,3-thiazol-2-yl)furan-2-carboxamide |
923251-37-0 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2202-1009-20μmol |
N-(4-{[(4-bromophenyl)carbamoyl]methyl}-1,3-thiazol-2-yl)furan-2-carboxamide |
923251-37-0 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
| Life Chemicals | F2202-1009-1mg |
N-(4-{[(4-bromophenyl)carbamoyl]methyl}-1,3-thiazol-2-yl)furan-2-carboxamide |
923251-37-0 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2202-1009-2mg |
N-(4-{[(4-bromophenyl)carbamoyl]methyl}-1,3-thiazol-2-yl)furan-2-carboxamide |
923251-37-0 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2202-1009-3mg |
N-(4-{[(4-bromophenyl)carbamoyl]methyl}-1,3-thiazol-2-yl)furan-2-carboxamide |
923251-37-0 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2202-1009-4mg |
N-(4-{[(4-bromophenyl)carbamoyl]methyl}-1,3-thiazol-2-yl)furan-2-carboxamide |
923251-37-0 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2202-1009-5mg |
N-(4-{[(4-bromophenyl)carbamoyl]methyl}-1,3-thiazol-2-yl)furan-2-carboxamide |
923251-37-0 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2202-1009-10mg |
N-(4-{[(4-bromophenyl)carbamoyl]methyl}-1,3-thiazol-2-yl)furan-2-carboxamide |
923251-37-0 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
N-(4-{(4-bromophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)furan-2-carboxamide Related Literature
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
Additional information on N-(4-{(4-bromophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)furan-2-carboxamide
Comprehensive Overview of N-(4-{(4-bromophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)furan-2-carboxamide (CAS No. 923251-37-0)
N-(4-{(4-bromophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)furan-2-carboxamide (CAS No. 923251-37-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound belongs to the class of thiazole derivatives, which are known for their diverse biological activities. The presence of both furan and thiazole rings in its structure makes it a promising candidate for drug discovery and development.
The molecular structure of N-(4-{(4-bromophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)furan-2-carboxamide includes a 4-bromophenyl group, which is often associated with enhanced binding affinity to biological targets. Researchers have explored its potential as a kinase inhibitor, particularly in the context of cancer therapy. The compound's ability to modulate enzymatic activity has made it a subject of interest in studies targeting inflammatory diseases and metabolic disorders.
In recent years, the demand for small-molecule therapeutics has surged, driven by advancements in precision medicine and personalized treatment approaches. N-(4-{(4-bromophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)furan-2-carboxamide aligns with this trend, as its modular structure allows for targeted modifications to optimize pharmacokinetic properties. This adaptability is crucial for addressing challenges such as drug resistance and off-target effects, which are common hurdles in modern pharmacology.
The synthesis of N-(4-{(4-bromophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)furan-2-carboxamide typically involves multi-step organic reactions, including amide coupling and heterocyclic ring formation. These processes require precise control over reaction conditions to ensure high yield and purity. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are employed to characterize the compound and verify its structural integrity.
From a commercial perspective, N-(4-{(4-bromophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)furan-2-carboxamide is available through specialized chemical suppliers catering to the research community. Its CAS No. 923251-37-0 serves as a unique identifier, facilitating accurate sourcing and regulatory compliance. The compound's applications extend beyond pharmaceuticals, with potential uses in material science and agrochemical research, where its heterocyclic framework could contribute to the development of novel functional materials.
Environmental and safety considerations are paramount when working with N-(4-{(4-bromophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)furan-2-carboxamide. While it is not classified as a hazardous substance, standard laboratory protocols should be followed to minimize exposure and ensure safe handling. Researchers are encouraged to consult Safety Data Sheets (SDS) and adhere to institutional guidelines when conducting experiments involving this compound.
In conclusion, N-(4-{(4-bromophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)furan-2-carboxamide (CAS No. 923251-37-0) represents a versatile and scientifically valuable compound with broad implications for drug discovery and beyond. Its structural complexity and functional diversity make it a compelling subject for ongoing research, particularly in the context of targeted therapies and biomolecular engineering. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing our understanding of molecular interactions and therapeutic innovation.
923251-37-0 (N-(4-{(4-bromophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)furan-2-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)